Cas no 501423-63-8 (1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl-)

1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl- structure
501423-63-8 structure
Product Name:1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl-
CAS No:501423-63-8
MF:C17H11BrCl2N2O2
MW:426.091441392899
MDL:MFCD31803507
CID:365686
PubChem ID:10717301
Update Time:2025-04-19

1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl-
    • D85554
    • TVRSNSCHIMCOPX-UHFFFAOYSA-N
    • 501423-63-8
    • AS-73679
    • SCHEMBL2120721
    • AKOS037647441
    • 5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid
    • 5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methylpyrazole-3-carboxylic acid
    • MDL: MFCD31803507
    • Inchi: 1S/C17H11BrCl2N2O2/c1-9-15(17(23)24)21-22(14-7-6-12(19)8-13(14)20)16(9)10-2-4-11(18)5-3-10/h2-8H,1H3,(H,23,24)
    • InChI Key: TVRSNSCHIMCOPX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=C(C)C(C(=O)O)=NN1C1C=CC(=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 423.93823
  • Monoisotopic Mass: 423.93810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

1H-Pyrazole-3-carboxylic acid,5-(4-bromophenyl)-1-(2,4-dichlorophenyl)-4-methyl- Pricemore >>

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